3-(3-Tert-butylphenyl)azetidine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 3-(3-tert-butylphenyl)azetidine
• InChI: InChI=1S/C13H19N/c1-13(2,3)12-6-4-5-10(7-12)11-8-14-9-11/h4-7,11,14H,8-9H2,1-3H3
• InChI Key: MUGKZIVZEJZAPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1)C2CNC2

Description

3-(3-Tert-butylphenyl)azetidine is a four-membered nitrogen-containing heterocycle. Azetidines, in general, are known for their significant ring strain, which imparts unique reactivity and stability compared to other nitrogen heterocycles like aziridines. The tert-butyl group attached to the phenyl ring in this compound adds steric bulk, potentially influencing its chemical behavior and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Aza Paternò–Büchi Reaction: This method involves the [2 + 2] photocycloaddition reaction between an imine and an alkene component.

Cyclocondensation: A one-pot synthesis from alkyl dihalides and primary amines under microwave irradiation in an alkaline aqueous medium.

Intramolecular Amination: Organoboronates undergo a 1,2-metalate shift of an aminoboron “ate” complex to form azetidines.

Industrial Production Methods

Industrial production methods for azetidines often involve scalable versions of the synthetic routes mentioned above, with optimizations for yield, purity, and cost-effectiveness. Microwave-assisted synthesis and catalytic processes are particularly favored for their efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: Azetidines can undergo oxidation reactions, often leading to the formation of lactams.

Reduction: Reduction of azetidines can yield amines.

Substitution: Azetidines can participate in nucleophilic substitution reactions, where the ring strain facilitates the opening of the azetidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include peroxides and oxygen.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles such as amines and alcohols can be used under mild conditions to open the azetidine ring.

Major Products

Oxidation: Lactams

Reduction: Amines

Substitution: Various substituted amines and alcohols.

Scientific Research Applications

3-(3-Tert-butylphenyl)azetidine has several applications in scientific research:

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Medicinal Chemistry: Azetidines are explored for their potential as drug candidates due to their unique reactivity and stability.

Polymer Chemistry: Used in the synthesis of polyamines through ring-opening polymerization.

Material Science: Employed in the development of antibacterial and antimicrobial coatings.

Mechanism of Action

The mechanism of action of 3-(3-Tert-butylphenyl)azetidine is largely influenced by its ring strain and the presence of the tert-butyl group. The ring strain makes the azetidine ring more reactive, facilitating various chemical transformations. The tert-butyl group provides steric hindrance, which can influence the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Similar Compounds

Aziridines: Three-membered nitrogen-containing rings with higher ring strain and reactivity compared to azetidines.

Pyrrolidines: Five-membered nitrogen-containing rings with less ring strain and different reactivity profiles.

Uniqueness

3-(3-Tert-butylphenyl)azetidine stands out due to the combination of its four-membered ring structure and the presence of a bulky tert-butyl group. This combination imparts unique reactivity and stability, making it a valuable compound in various chemical and industrial applications .